Cas no 749258-96-6 (3-chloro-4-(trifluoromethyl)-Pyridazine)

• Product Name: 3-chloro-4-(trifluoromethyl)-Pyridazine
• CAS No: 749258-96-6
• MF: C₅H₂ClF₃N₂
• MW: 182.530990123749
• MDL: MFCD20484512
• CID: 1117068
• PubChem ID: 57446845
• Update Time: 2025-06-12

3-chloro-4-(trifluoromethyl)-Pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-(trifluoromethyl)-Pyridazine
• 749258-96-6
• DTXSID401296735
• s11386
• CS-0342965
• Z1486015837
• AKOS026716396
• FT-0717524
• 3-chloro-4-trifluoromethylpyridazine
• A934687
• MFCD20484512
• 3-Chloro-4-trifluoromethyl-pyridazine
• SB13709
• 3-chloro-4-(trifluoromethyl)Pyridazine
• SCHEMBL3517355
• EN300-209580
• F2147-3383
• AMY6430
• DA-03104

• MDL： MFCD20484512
• Inchi： 1S/C5H2ClF3N2/c6-4-3(5(7,8)9)1-2-10-11-4/h1-2H
• InChI Key： JHLNYYAILLQDCR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CN=N1)C(F)(F)F

Computed Properties

• Exact Mass: 181.9858603g/mol
• Monoisotopic Mass: 181.9858603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 3-chloro-4-(trifluoromethyl)-Pyridazine

Comprehensive Overview of 3-chloro-4-(trifluoromethyl)-Pyridazine (CAS No. 749258-96-6)

3-chloro-4-(trifluoromethyl)-Pyridazine (CAS No. 749258-96-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridazine derivative is characterized by its unique molecular structure, featuring a chlorine atom at the 3-position and a trifluoromethyl group at the 4-position. Such structural attributes make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel drug candidates and crop protection agents.

The growing interest in fluorinated compounds like 3-chloro-4-(trifluoromethyl)-Pyridazine stems from their enhanced metabolic stability and bioavailability, which are critical factors in modern medicinal chemistry. Researchers are increasingly exploring its potential applications in targeting enzyme inhibitors and receptor modulators, aligning with the current trend of precision medicine. Additionally, its role in agrochemical formulations is being investigated due to its potential to improve pest resistance management.

From a synthetic perspective, 3-chloro-4-(trifluoromethyl)-Pyridazine is often utilized in cross-coupling reactions and nucleophilic substitutions, which are pivotal in constructing complex molecular architectures. Its compatibility with palladium-catalyzed reactions has made it a sought-after building block in organic synthesis. Recent studies have also highlighted its utility in click chemistry, further expanding its applicability in bioconjugation and material science.

Environmental and regulatory considerations are also driving the demand for sustainable chemical intermediates. 3-chloro-4-(trifluoromethyl)-Pyridazine is being evaluated for its green chemistry potential, particularly in reducing waste generation during synthesis. This aligns with the global push toward eco-friendly manufacturing processes, a topic frequently searched by industry professionals and academics alike.

In the context of market trends, the compound's relevance is underscored by its inclusion in patent filings and R&D pipelines of major pharmaceutical and agrochemical companies. Analysts predict a steady growth in its demand, driven by the need for innovative small-molecule therapeutics and next-generation pesticides. Its versatility positions it as a key player in addressing challenges such as drug resistance and crop yield optimization.

For researchers seeking high-purity 3-chloro-4-(trifluoromethyl)-Pyridazine, quality control remains a priority. Advanced analytical techniques like HPLC and NMR spectroscopy are essential to ensure consistency, a topic often queried in scientific forums. Storage recommendations typically emphasize protection from moisture and light to maintain stability, reflecting broader concerns about chemical shelf life.

Looking ahead, the compound's potential in computational drug design is an emerging area of interest. Molecular docking studies leveraging AI-driven platforms are exploring its interactions with biological targets, a trend resonating with the rise of digital chemistry tools. This intersection of cheminformatics and experimental science exemplifies how 749258-96-6 is contributing to the evolution of rational drug discovery.

In summary, 3-chloro-4-(trifluoromethyl)-Pyridazine (CAS No. 749258-96-6) represents a multifaceted compound with expanding applications across life sciences. Its structural features, synthetic utility, and alignment with industry megatrends ensure its continued relevance in both academic and industrial settings. As research progresses, this pyridazine derivative is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.